Cas no 93713-30-5 ([1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-)

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- structure
93713-30-5 structure
Product Name:[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-
CAS No:93713-30-5
MF:C22H20N2
MW:312.407605171204
MDL:MFCD10566977
CID:801526
PubChem ID:628556
Update Time:2024-10-26

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-
    • (1R)-N,N'-DIMETHYL-[1,1'-BINAPHTHALENE]-2,2'-DIAMINE
    • (R)-N,N′-Dimethyl-1,1′-binaphthyldiamine
    • (S)-N,N'-DIMETHYL-1,1'-BINAPHTHYLDIAMINE
    • N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine
    • (R)-(+)-N,N'-dimethyl-1,1'-binaphthyl-2,2'-diamine
    • (R)-N-(tert-butoxycarbonyl)phenylalanine
    • (R)-N,N'-Dimethy
    • (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine
    • BOC-D-PHE
    • Boc-D-phenylalanine
    • Boc-D-Phe-OH
    • N-(t-butoxycarbonyl)-D-phenylalanine
    • N-(t-butyloxycarbonyl)-D-Phenylalanine
    • N-(t-Butyloxycarbonyl)-R-phenylalanine
    • N-Boc-D-phenylalanine
    • [1,1′-Binaphthalene]-2,2′-diamine, N,N′-dimethyl-, (1R)- (9CI)
    • [1,1′-Binaphthalene]-2,2′-diamine, N,N′-dimethyl-, (R)- (ZCI)
    • (R)-N,N-Dimethyl-BINAM
    • 93713-30-5
    • 93621-64-8
    • (R)-N,N'-Dimethyl-2,2'-diamino-1,1'-binaphthyl
    • 2-Naphthylamine, N-methyl-1-(2-dimethylamino-1-naphthyl)-
    • (S)-N,N'-Dimethyl-1,1'-binaphthyldiamine, >=99.0%
    • (S)-N,N-Dimethyl-1,1-binaphthyldiamine
    • N,N'-Dimethyl-1,1'-Binaphthyldiamine
    • (S)-2,2 inverted exclamation mark -Di(methylamino)-1,1 inverted exclamation mark -binaphthalene
    • PXDKDUXMEHPNCO-UHFFFAOYSA-N
    • (R)-2,2'-Di(methylamino)-1,1'-binaphthalene
    • (R)-N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine
    • [1,1'-Binaphthalene]-2,2'-diamine, N,N'-dimethyl
    • N2,N2'-DIMETHYL-[1,1'-BINAPHTHALENE]-2,2'-DIAMINE
    • SY037483
    • (S)-N,N'-Dimethyl-1,1'-binaphthalene-2,2'--diamine
    • (S)-N,N'-DIMETHYL-1,1'-BINAPHTHALENE-2,2'-DIAMINE
    • CS-0085817
    • E77238
    • E74576
    • (S)-N2,N2'-Dimethyl-[1,1'-binaphthalene]-2,2'-diamine
    • 2,2 inverted exclamation mark -Di(methylamino)-1,1 inverted exclamation mark -binaphthalene
    • MFCD10566977
    • BS-18006
    • SCHEMBL12787291
    • CS-0103170
    • (R)-N2,N2'-dimethyl-[1,1'-binaphthalene]-2,2'-diamine
    • SY037481
    • D80895
    • N-methyl-1-[2-(methylamino)naphthalen-1-yl]naphthalen-2-amine
    • AKOS037649317
    • N,N'-Dimethyl-2,2'-diamino-1,1'-binaphthyl
    • (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine, >=99.0%
    • MDL: MFCD10566977
    • Inchi: 1S/C22H20N2/c1-23-19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)24-2/h3-14,23-24H,1-2H3
    • InChI Key: PXDKDUXMEHPNCO-UHFFFAOYSA-N
    • SMILES: C1C=C2C=CC(=C(C2=CC=1)C1C2C(=CC=CC=2)C=CC=1NC)NC

Computed Properties

  • Exact Mass: 312.16300
  • Monoisotopic Mass: 312.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 516.1±45.0 °C at 760 mmHg
  • Flash Point: 332.8±20.5 °C
  • Solubility: Insuluble (3.7E-4 g/L) (25 ºC),
  • PSA: 24.06000
  • LogP: 5.88940
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Security Information

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Pricemore >>

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[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 24 h, reflux; reflux → rt
1.2 Reagents: Methanol ;  rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
1.4 Reagents: Water ;  rt
Reference
Synthesis and conformational studies of a chiral octadentate ligand derived from (R)-1,1'-binaphthyl-2,2'-diamine and its dinuclear zinc(II) and nickel(II) complexes
Mimmi, Maria Chiara; Gullotti, Michele; Santagostini, Laura; Pagliarin, Roberto; De Gioia, Luca; et al, European Journal of Inorganic Chemistry, 2003, (21), 3934-3944

Production Method 2

Reaction Conditions
Reference
Catalytic, Enantioselective Sulfenylation of Ketone-Derived Enoxysilanes
Denmark, Scott E.; Rossi, Sergio; Webster, Matthew P.; Wang, Hao, Journal of the American Chemical Society, 2014, 136(37), 13016-13028

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ;  24 h, 50 °C
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ;  4 h, 130 °C; 130 °C → rt
1.3 Reagents: Water ;  rt
Reference
Preparation method of chiral aromatic amine compounds by alkylation and rearrangement
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  1 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Axially dissymmetric binaphthyldiimine chiral Salen-type ligands for catalytic asymmetric addition of diethylzinc to aldehyde
Shi, Min; Wang, Chun-Jiang, Tetrahedron: Asymmetry, 2002, 13(19), 2161-2166

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ;  24 h, 50 °C
1.2 Reagents: Sodium hydroxide ;  4 h, 130 °C; 130 °C → rt
1.3 Solvents: Water
Reference
Switchable Smiles Rearrangement for Enantioselective O-Aryl Amination
Chang, Xihao; Zhang, Qinglin; Guo, Chang, Organic Letters, 2019, 21(12), 4915-4918

Production Method 6

Reaction Conditions
Reference
Preparative and mechanistic studies toward the rational development of catalytic, enantioselective selenoetherification reactions
Denmark, Scott E.; Kalyani, Dipannita; Collins, William R., Journal of the American Chemical Society, 2010, 132(44), 15752-15765

Production Method 7

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Solution conformation of two C2-symmetric amino derivatives of 1,1'-binaphthalene by circular dichroism and liquid crystal technique
Rosini, Carlo; Franzini, Livia; Salvadori, Piero; Spada, Gian Piero, Journal of Organic Chemistry, 1992, 57(25), 6820-4

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Raw materials

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Preparation Products

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